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Abstract

This document provides a detailed protocol for the laboratory-scale synthesis of
Dimethothiazine, a phenothiazine derivative with antihistaminic and serotonin antagonist
properties. The synthesis is presented as a two-step process, commencing with the preparation
of the key intermediate, N,N-dimethyl-10H-phenothiazine-2-sulfonamide, followed by its N-
alkylation to yield the final product. This protocol is intended for research and development
purposes and should be performed by qualified personnel in a controlled laboratory
environment.

Introduction

Dimethothiazine, with the [IUPAC name 10-[2-(dimethylamino)propyl]-N,N-
dimethylphenothiazine-2-sulfonamide, is a tricyclic compound belonging to the phenothiazine
class of drugs.[1][2] These compounds are of significant interest in medicinal chemistry due to
their wide range of biological activities. Dimethothiazine itself has been investigated for its
potential in treating conditions such as migraines.[2] The synthesis of Dimethothiazine
involves the formation of the core phenothiazine structure followed by the introduction of a
specific side chain at the nitrogen atom of the central ring. This protocol outlines a feasible
synthetic route based on established chemical principles for phenothiazine derivatization.
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Synthesis Pathway

The synthesis of Dimethothiazine can be logically approached in two primary stages:

¢ Synthesis of N,N-Dimethyl-10H-phenothiazine-2-sulfonamide: This intermediate forms the

core of the Dimethothiazine molecule.

¢ N-Alkylation of the Phenothiazine Core: The final step involves the attachment of the

dimethylaminopropyl side chain to the nitrogen atom of the phenothiazine ring system.
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Synthesis of N,N-Dimethyl-10H-
Starting Materials N,N-Dimethyl-10H- phenothiazine-2-sulfonamide
phenothiazine-2-sulfonamide (Intermediate)

1-Chloro-2-(dimethylamino)propane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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